Cas no 81636-17-1 (4-bromo-n-(3-methylphenyl)benzamide)
4-bromo-n-(3-methylphenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-N-(3-methylphenyl)benzamide
- 81636-17-1
- SCHEMBL26835738
- 4-Bromo-N-(m-tolyl)benzamide
- Benzamide, N-(3-methylphenyl)-4-bromo-
- MRYWJNCVXBZMKZ-UHFFFAOYSA-N
- STL226814
- CS-0326353
- AKOS000193125
- 4-bromo-n-(3-methylphenyl)benzamide
-
- Inchi: 1S/C14H12BrNO/c1-10-3-2-4-13(9-10)16-14(17)11-5-7-12(15)8-6-11/h2-9H,1H3,(H,16,17)
- InChI Key: MRYWJNCVXBZMKZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 289.01023g/mol
- Monoisotopic Mass: 289.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.1Ų
4-bromo-n-(3-methylphenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397023-250mg |
4-Bromo-N-(m-tolyl)benzamide |
81636-17-1 | 98% | 250mg |
¥662.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397023-1g |
4-Bromo-N-(m-tolyl)benzamide |
81636-17-1 | 98% | 1g |
¥2160.00 | 2024-07-28 |
4-bromo-n-(3-methylphenyl)benzamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-bromo-n-(3-methylphenyl)benzamide
Comprehensive Analysis of 4-Bromo-N-(3-Methylphenyl)Benzamide (CAS No. 81636-17-1): Properties, Applications, and Industry Insights
4-Bromo-N-(3-methylphenyl)benzamide (CAS No. 81636-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzamide derivative is characterized by its unique molecular structure, combining a 4-bromo substituent with an N-(3-methylphenyl)amide moiety. The compound's CAS registry number 81636-17-1 serves as a critical identifier for researchers seeking precise chemical data.
Recent trends in drug discovery and material science have increased interest in brominated compounds like 4-bromo-N-(3-methylphenyl)benzamide. Search engine data reveals growing queries about "benzamide derivatives applications" and "brominated compound synthesis," reflecting the compound's relevance in modern chemistry. Its structural features make it a valuable intermediate for developing targeted therapeutics, particularly in areas such as enzyme inhibition and receptor modulation.
The physicochemical properties of CAS 81636-17-1 contribute to its versatility. With a molecular weight of 290.15 g/mol and moderate lipophilicity, this compound exhibits favorable characteristics for medicinal chemistry applications. Researchers frequently search for "4-bromo-N-(3-methylphenyl)benzamide solubility" and "thermal stability" data, underscoring the need for comprehensive property profiling.
In synthetic chemistry, 4-bromo-N-(3-methylphenyl)benzamide serves as a crucial building block for heterocyclic compound synthesis. Its bromine atom provides an excellent site for palladium-catalyzed coupling reactions, making it valuable for constructing complex molecular architectures. Laboratory searches often include terms like "Suzuki reaction with bromobenzamides" and "amide bond formation optimization," highlighting its role in modern synthetic methodologies.
Quality control of CAS 81636-17-1 material is essential for research applications. Analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify the compound's identity and purity. The growing demand for "high-purity benzamide derivatives" reflects the pharmaceutical industry's stringent quality requirements.
From a commercial perspective, 4-bromo-N-(3-methylphenyl)benzamide occupies a niche but important position in the fine chemicals market. Suppliers frequently receive inquiries about "bulk quantities of CAS 81636-17-1" and "custom synthesis services," indicating its value as a research chemical. Proper storage conditions—typically cool, dry environments—are crucial for maintaining the compound's stability over time.
Environmental and safety considerations for 4-bromo-N-(3-methylphenyl)benzamide follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, researchers often search for "benzamide derivative safety data" and "waste disposal guidelines," demonstrating responsible research practices. Material Safety Data Sheets (MSDS) provide essential handling information for this compound.
The future research potential of CAS 81636-17-1 appears promising, particularly in structure-activity relationship studies. As computational chemistry advances, searches for "molecular docking with bromobenzamides" and "QSAR modeling parameters" have increased, suggesting growing interest in rational drug design applications. The compound's structural features make it an interesting candidate for bioisostere development in medicinal chemistry.
In conclusion, 4-bromo-N-(3-methylphenyl)benzamide (CAS No. 81636-17-1) represents an important chemical entity with diverse applications in pharmaceutical research and synthetic chemistry. Its unique combination of bromine substitution and amide functionality continues to attract scientific interest, as evidenced by the growing volume of specialized search queries and research publications focusing on this compound and related benzamide derivatives.
81636-17-1 (4-bromo-n-(3-methylphenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)